3,3-Diaminoindolin-2-one

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 3,3-diamino-1H-indol-2-one
• InChI: InChI=1S/C8H9N3O/c9-8(10)5-3-1-2-4-6(5)11-7(8)12/h1-4H,9-10H2,(H,11,12)
• InChI Key: OORJJROLFYWZDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2)(N)N

Description

3,3-Diaminoindolin-2-one is a compound belonging to the indolin-2-one family, which is a subset of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The indolin-2-one scaffold is particularly interesting due to its presence in various bioactive molecules.

Preparation Methods

The synthesis of 3,3-diaminoindolin-2-one can be achieved through several methods. One common approach involves the reaction of isatin with indole in the presence of a catalyst such as vanadyl sulfate (VOSO4) in an aqueous medium . This method is efficient and environmentally friendly, providing high yields of the desired product. Another method involves the use of magnetic nanoparticles as a catalyst, which allows for the synthesis of mono and bis-[3,3-di(indolyl)indolin-2-ones] under ultrasonic irradiation at room temperature .

Chemical Reactions Analysis

3,3-Diaminoindolin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For example, the Mannich reaction can be diverted to access 2,2-disubstituted indolin-3-ones by merging 1,2-aryl migration and copper-catalyzed aerobic oxidation . Additionally, the compound can participate in Fischer indolization/Claisen rearrangement reactions to form 2,2-disubstituted indolin-3-ones . Common reagents used in these reactions include p-anisidine, aldehydes, and nucleophiles.

Scientific Research Applications

3,3-Diaminoindolin-2-one and its derivatives have been studied for their potential applications in various fields. In chemistry, they are used as building blocks for the synthesis of more complex molecules. In biology and medicine, indolin-2-one derivatives have shown anti-inflammatory, antiviral, anticancer, and antimicrobial activities . For example, 3-substituted-indolin-2-one derivatives have been evaluated for their anti-inflammatory activity, inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha .

Mechanism of Action

The mechanism of action of 3,3-diaminoindolin-2-one involves its interaction with specific molecular targets and pathways. For instance, 3-substituted-indolin-2-one derivatives have been shown to inhibit the nitric oxide production related to inflammation and suppress the production of pro-inflammatory cytokines by inhibiting the Akt, MAPK, and NF-κB signaling pathways . Additionally, indolin-2-one nitroimidazole antibiotics exhibit a dual mode of action by inhibiting topoisomerase IV and causing DNA damage through the formation of reactive radicals .

Comparison with Similar Compounds

3,3-Diaminoindolin-2-one can be compared with other indolin-2-one derivatives, such as 3-substituted-indolin-2-one and 3,3-di(indolyl)indolin-2-one. These compounds share a similar indolin-2-one scaffold but differ in their substituents and biological activities. For example, 3-substituted-indolin-2-one derivatives have shown potent anti-inflammatory activity, while 3,3-di(indolyl)indolin-2-ones have been studied for their carbonic anhydrase inhibitory activity . The unique structural features and biological activities of this compound make it a valuable compound for further research and development.